Cas no 1246088-51-6 (2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde)

• Product Name: 2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• CAS No: 1246088-51-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD17171332
• CID: 1074032
• PubChem ID: 329772084
• Update Time: 2025-06-07

2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• A-6294
• AKOS015838597
• 2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde, AldrichCPR
• 1246088-51-6
• MFCD17171332
• WZB08851
• DTXSID80678448
• CS-0088367

• MDL： MFCD17171332
• Inchi： 1S/C10H10N2O/c1-2-9-4-8-3-7(6-13)5-11-10(8)12-9/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： RQZRWBCJDGIEKW-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C2C(=C1)C=C(CC)N2

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 1.93780

2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Additional information on 2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde

Recent Advances in the Application of 2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde (CAS: 1246088-51-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde (CAS: 1246088-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This heterocyclic aldehyde, featuring a pyrrolopyridine core, serves as a crucial building block for the development of novel therapeutic agents, particularly in oncology and neurology. Recent studies have highlighted its role in the design of kinase inhibitors and modulators of protein-protein interactions, underscoring its potential in targeted drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde as a precursor for the synthesis of selective JAK2 inhibitors. The aldehyde functionality was strategically employed in reductive amination reactions to introduce diverse amine substituents, yielding compounds with nanomolar potency against JAK2-dependent signaling pathways. Molecular docking simulations revealed that the pyrrolopyridine scaffold optimally occupies the ATP-binding pocket, while the ethyl group enhances hydrophobic interactions with the kinase's gatekeeper region.

Another significant application emerged in neuropharmacology, where this compound was used to develop allosteric modulators of metabotropic glutamate receptors (mGluRs). A Nature Communications paper (2024) described its conversion into fluorescent probes through condensation with hydrazine derivatives, enabling real-time visualization of mGluR5 dynamics in living neurons. The 2-ethyl substitution was found to critically influence blood-brain barrier penetration, as demonstrated in comparative pharmacokinetic studies with structural analogs.

The synthetic accessibility of 1246088-51-6 has been improved through recent methodological advances. A Green Chemistry publication (2023) reported a biocatalytic approach using engineered aldolases to produce this aldehyde with >99% enantiomeric purity, addressing previous challenges in stereocontrol. This development is particularly relevant for its application in chiral drug synthesis, where the configuration of the pyrrolopyridine ring significantly impacts biological activity.

Ongoing clinical trials (Phase I/II) featuring derivatives of 2-Ethyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde have shown promising results in hematological malignancies, with one candidate (designated PLX-1246) demonstrating 58% response rates in myelofibrosis patients. Structural-activity relationship (SAR) studies emphasize that modifications at the aldehyde position maintain core target engagement while modulating off-target effects, offering a valuable strategy for therapeutic optimization.

Future research directions include exploration of this scaffold in PROTAC (proteolysis targeting chimera) design, leveraging its demonstrated binding capabilities to facilitate targeted protein degradation. Computational fragment-based drug design suggests that 1246088-51-6's balanced hydrophobicity and polar surface area make it particularly suitable for developing bifunctional molecules in this emerging therapeutic modality.